Cas no 1803716-94-0 (4,5-Dibromo-2-fluorophenylacetonitrile)
1803716-94-0 structure
Product Name:4,5-Dibromo-2-fluorophenylacetonitrile
CAS No:1803716-94-0
MF:C8H4Br2FN
MW:292.930463790894
CID:4705574
Update Time:2023-08-15
4,5-Dibromo-2-fluorophenylacetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4,5-Dibromo-2-fluorophenylacetonitrile
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- Inchi： 1S/C8H4Br2FN/c9-6-3-5(1-2-12)8(11)4-7(6)10/h3-4H,1H2
- InChI Key： BEIBZGMOGZKLMA-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(CC#N)=C1)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- Topological Polar Surface Area: 23.8
4,5-Dibromo-2-fluorophenylacetonitrile Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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